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Technical Guide: Sodium Butane-1-Sulfonate
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CAS Number: 2386-54-1 A Comprehensive Analysis for Researchers and Drug Development
Professionals

Executive Summary

Sodium Butane-1-Sulfonate, often supplied as a hydrate, is a versatile anionic surfactant and
ion-pairing agent with significant utility in analytical chemistry and chemical synthesis. Its
primary application lies in High-Performance Liquid Chromatography (HPLC), where it serves
as a crucial mobile phase component for enhancing the separation of ionic and polar
molecules, including peptides, proteins, and various small molecules relevant to the
pharmaceutical industry. This document provides an in-depth overview of its chemical and
physical properties, outlines a detailed experimental protocol for its principal application in ion-
pair chromatography, describes its synthesis pathway, and details necessary safety and
handling procedures.

Chemical Identity and Physicochemical Properties

Sodium Butane-1-Sulfonate is an organic salt that is highly soluble in water, making it an ideal
reagent for aqueous mobile phases in chromatography.[1] It is typically a white to off-white
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crystalline powder.[2]

Table 1: Chemical Identifiers and Synonyms

Identifier Value
CAS Number 2386-54-1[3]
Molecular Formula CaH9sNaOsS[3]

Sodium 1-butanesulfonate, Butylsulfonic acid
Synonyms ] )

sodium salt, Sodium n-butylsulfonate[1][2][3]
EINECS 219-201-1[2]
InChl Key XQCHMGAOAWZUPI-UHFFFAQY SA-M[4][5]

Table 2: Physicochemical Data

Property Value Source(s)
Molecular Weight 160.17 g/mol [2][3]
Melting Point >300 °C (decomposes) [2][4]

Solubility in Water

0.1 g/mL (100 g/L), clear to
[21[4]

slightly hazy

White to off-white crystalline
Appearance [2][6]

powder
pH 5.0 - 7.0 (100g/L in H20) [4]
Bulk Density ~540 kg/m 3 [7]

Storage Temperature

Store below +30°C in a dry,
[21[7]

well-ventilated place

Core Applications in Research and Drug

Development
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The primary role of Sodium Butane-1-Sulfonate in a professional research setting, particularly
in drug development, is as an ion-pairing reagent for reversed-phase HPLC (RP-HPLC).[1][8]

Mechanism of Action in lon-Pair Chromatography: In RP-HPLC, highly polar or ionic analytes
often exhibit poor retention on non-polar stationary phases (like C18), leading to inadequate
separation. Sodium Butane-1-Sulfonate addresses this by introducing a counter-ion into the
mobile phase.[9] The sulfonate head group provides a negative charge, which forms a neutral
ion pair with positively charged (cationic) analytes. The butyl "tail" of the molecule imparts
hydrophobic character to this newly formed complex, increasing its affinity for the stationary
phase and thereby improving retention and resolution.[9][10]

This technique is invaluable for the analysis of:

» Peptides and Proteins: Basic amino acid residues (lysine, arginine, histidine) can be
effectively separated.[5][9]

o Small Molecule Drugs: Cationic drugs and metabolites can be quantified in complex matrices
like urine.[1]

» Elemental Speciation: It is used to separate different chemical forms of elements, such as
inorganic and organic selenium or arsenic compounds, which is critical for toxicology and
nutritional studies.[2][5][10]

Beyond chromatography, it also serves as a reagent in chemical synthesis, such as in the
preparation of high silicon content SAPO4-5 molecular sieves.[2][5]

Experimental Protocols
Protocol: lon-Pair RP-HPLC for Speciation of Selenium
Compounds

This protocol is adapted from established methods for the separation of anionic, cationic, and
neutral selenium compounds, a common requirement in preclinical toxicology and nutritional
supplement analysis.[1][2][6]

Objective: To separate eight key selenium compounds: selenite [Se(IV)], selenate [Se(VI)],
selenocystine (SeCys), selenourea (SeUr), selenomethionine (SeMet), selenoethionine (SeEt),
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selenocystamine (SeCM), and trimethylselenonium ion (TMSe+).

Methodology:

» Mobile Phase Preparation:

o Prepare an aqueous solution containing 2.5 mM Sodium 1-butanesulfonate and 8.0 mM
tetramethylammonium hydroxide (TMAOH).

o Use high-purity water (18.2 MQ-cm).

o Filter the mobile phase through a 0.45 um membrane filter before use to remove
particulates.

o Degas the mobile phase thoroughly using sonication or vacuum degassing.

e Chromatographic Conditions:

o HPLC System: A standard HPLC system equipped with a pump, injector, column oven,
and a suitable detector. For elemental speciation, an Inductively Coupled Plasma Mass
Spectrometry (ICP-MS) detector is required.[1][2]

o Column: LiChrosorb RP-18 reversed-phase column (or equivalent C18 column).

o Flow Rate: 1.0 mL/min.[1][6]

o Elution Mode: Isocratic.[1][6]

o Column Temperature: Maintain at a constant temperature, e.g., 40 °C, for reproducibility.
[10]

[e]

Injection Volume: 20 pL.[1]

e Sample Preparation:

o For nutritional supplements, dissolve the sample in the mobile phase or high-purity water.
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o For biological samples like urine, filtration through a 0.45 pum membrane filter may be the
only pre-treatment required.[1]

o Prepare standard solutions of each selenium compound in the mobile phase for calibration
and peak identification.

o Execution and Analysis:

o Equilibrate the column with the mobile phase for at least 30-60 minutes or until a stable
baseline is achieved. Using ion-pairing reagents requires longer equilibration times.[10]

o Inject the prepared standards and samples.
o Monitor the elution of selenium species using the ICP-MS detector.

o The separation of all eight species is typically achieved within 18 minutes under these
conditions.[6]

Synthesis Pathway and Workflow Visualizations

While Sodium Butane-1-Sulfonate is commercially available, understanding its synthesis is
valuable. It is commonly prepared via the Strecker reaction, which involves the reaction of an
alkyl halide with a sulfite salt.[3][4]

Diagram: Strecker Synthesis of Sodium Butane-1-
Sulfonate
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Caption: General workflow for the Strecker synthesis of Sodium Butane-1-Sulfonate.

Diagram: Workflow for lon-Pair Chromatography
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://pubs.rsc.org/en/content/articlelanding/2002/ja/b202531k
https://pubs.rsc.org/en/content/articlelanding/2002/ja/b202531k
https://pubs.rsc.org/en/content/articlelanding/2002/ja/b202531k
https://pubmed.ncbi.nlm.nih.gov/10768499/
https://pubmed.ncbi.nlm.nih.gov/10768499/
https://pubmed.ncbi.nlm.nih.gov/10768499/
https://asianpubs.org/index.php/ajchem/article/view/26_23_30
https://www.researchgate.net/publication/286635503_Preparation_of_Sodium_Sulfonates_Using_by_Copper_as_Catalyst
https://pmc.ncbi.nlm.nih.gov/articles/PMC7119934/
https://www.researchgate.net/publication/12547109_Speciation_of_selenium_compounds_with_ion-pair_reversed-phase_liquid_chromatography_using_inductively_coupled_plasma_mass_spectrometry_as_element-specific_detection
https://www.researchgate.net/publication/237660037_Reversed-phase_liquid_chromatography_with_mixed_ion-pair_reagents_coupled_to_ICPMS_for_the_direct_speciation_analysis_of_selenium_compounds_in_human_urine
https://pmc.ncbi.nlm.nih.gov/articles/PMC3574541/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3574541/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3574541/
https://www.nbinno.com/article/other-organic-chemicals/ion-pair-chromatography-sodium-1-heptanesulfonate-hplc-dw
https://www.shimadzu.ch/service-support/technical-support/liquide-chromatography/tips_and_tricks/ion_pair_chromato.html
https://www.shimadzu.ch/service-support/technical-support/liquide-chromatography/tips_and_tricks/ion_pair_chromato.html
https://www.benchchem.com/product/b8022028#sodium-butane-1-sulfonate-hydrate-cas-number-2386-54-1
https://www.benchchem.com/product/b8022028#sodium-butane-1-sulfonate-hydrate-cas-number-2386-54-1
https://www.benchchem.com/product/b8022028#sodium-butane-1-sulfonate-hydrate-cas-number-2386-54-1
https://www.benchchem.com/product/b8022028#sodium-butane-1-sulfonate-hydrate-cas-number-2386-54-1
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8022028?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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